Cas no 1378846-01-5 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-)

• Product Name: 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-
• CAS No: 1378846-01-5
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 5100135
• Update Time: 2025-08-05

5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-

• Inchi： 1S/C9H6O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3,9,13H,(H,10,11)
• InChI Key： LROCRUXBQGFESS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(O)=O)C=C2)C(O)O1

Additional information on 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-

5-Isobenzofurancarboxylic Acid, 1,3-Dihydro-3-Hydroxy-1-Oxo

The compound with CAS No. 1378846-01-5, known as 5-isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of isobenzofuran derivatives, which have garnered attention due to their unique structural properties and versatile applications. Recent studies have highlighted its role in drug design, organic synthesis, and as a building block for advanced materials.

Isobenzofuran derivatives are characterized by their aromatic heterocyclic structure, which provides a platform for functionalization and reactivity. The presence of the carboxylic acid group in this compound introduces additional functionality, making it suitable for applications such as polymerization, crystal engineering, and bioconjugation. Researchers have explored its ability to form stable crystalline structures, which is crucial for applications in the pharmaceutical industry where crystal form stability is paramount.

One of the most promising areas of research involving this compound is its use in supramolecular chemistry. The molecule's ability to engage in hydrogen bonding and π–π interactions has been leveraged to create self-assembled structures with potential applications in nanotechnology and sensors. Recent experiments have demonstrated that this compound can serve as a template for the formation of supramolecular polymers, which exhibit unique mechanical and electronic properties.

In terms of synthesis, the preparation of 5-isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo involves a multi-step process that typically begins with the oxidation of an appropriate precursor. The use of oxidizing agents such as mCPBA (meta-chloroperbenzoic acid) has been shown to efficiently convert the precursor into the desired product. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The compound's structural versatility also extends to its application in biological systems. Studies have shown that it exhibits moderate activity against certain enzymes, suggesting potential as a lead compound in drug discovery programs. Researchers are currently investigating its ability to modulate enzyme activity through competitive inhibition or allosteric effects, which could pave the way for novel therapeutic agents.

Another intriguing aspect of this compound is its role in organic electronics. The aromaticity and conjugation within the isobenzofuran framework enable efficient charge transport properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have focused on incorporating this compound into polymer blends to enhance device performance while maintaining stability under operational conditions.

In summary, 5-isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo (CAS No. 1378846-01-5) is a multifaceted molecule with applications spanning from materials science to pharmacology. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.